Cas no 56874-81-8 (2-(2,4-Dichlorophenyl)-5,5-dimethyl-2-phenyl-1,3-dioxane)

• Product Name: 2-(2,4-Dichlorophenyl)-5,5-dimethyl-2-phenyl-1,3-dioxane
• CAS No: 56874-81-8
• MF: C₁₈H₁₈Cl₂O₂
• MW: 337.240323543549
• CID: 2832502
• PubChem ID: 4144347
• Update Time: 2025-04-21

2-(2,4-Dichlorophenyl)-5,5-dimethyl-2-phenyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• DTXSID30399873
• 56874-81-8
• AKOS024339904
• DTXCID50350729
• 662-069-9
• 2-(2,4-Dichlorophenyl)-5,5-dimethyl-2-phenyl-1,3-dioxane

• Inchi： 1S/C18H18Cl2O2/c1-17(2)11-21-18(22-12-17,13-6-4-3-5-7-13)15-9-8-14(19)10-16(15)20/h3-10H,11-12H2,1-2H3
• InChI Key： VPIILBDVRYJERZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(C2C=CC=CC=2)OCC(C)(C)CO1)Cl

Computed Properties

• Exact Mass: 336.0683852Da
• Monoisotopic Mass: 336.0683852Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5Ų